N-(7-(5-amino-2-methylphenyl)isoquinolin-3-yl)cyclopropanecarboxamide

• Molecular Formula: C20H19N3O
• Molecular Weight: 317.4 g/mol
• IUPAC Name: N-[7-(5-amino-2-methylphenyl)isoquinolin-3-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C20H19N3O/c1-12-2-7-17(21)10-18(12)15-6-5-14-9-19(22-11-16(14)8-15)23-20(24)13-3-4-13/h2,5-11,13H,3-4,21H2,1H3,(H,22,23,24)
• InChI Key: LTOXEIVACTZWFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N)C2=CC3=CN=C(C=C3C=C2)NC(=O)C4CC4

Description

N-(7-(5-amino-2-methylphenyl)isoquinolin-3-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C20H19N3O and its molecular weight is 317.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of N-(7-bromoisoquinolin-3-yl)cyclopropanecarboxamide (1.053 g, 3.617 mmol), 5-amino-2-methylphenylboronic acid pinacol ester (1.2607 g, 5.4081 mmol), bis(di-tert-butyl(4-dimethylaminophenyl)phosphine)dichloropalladium(II) (0.1311 g, 0.1852 mmol), and potassium carbonate (1.385 g, 10.02 mmol) was added 1,4-dioxane (20 mL, 200 mmol) and water (2 mL, 100 mmol). The reaction mixture was then heated at 90° C. for 2 hours and then cooled to room temperature. The reaction mixture was poured into saturated aqueous NaHCO3 and extracted twice with dichloromethane. The combined organics were dried over MgSO4, filtered, and evaporated in vacuo. The crude product was purified via flash chromatography on silica gel (40 g silica, solvent gradient: 0-80% ethyl acetate in dichloromethane) to yield 1.3653 g (119%) of N-(7-(5-amino-2-methylphenyl)isoquinolin-3-yl)cyclopropanecarboxamide. LCMS (ESI): M+H=318.2; 1H NMR (400 MHz, DMSO-d6) δ 10.87 (s, 1H), 9.16 (s, 1H), 8.47 (s, 1H), 7.92 (s, 1H), 7.87 (d, J=8.5 Hz, 1H), 7.63 (dd, J=8.5, 1.5 Hz, 1H), 6.97 (d, J=8.8 Hz, 1H), 6.60-6.49 (m, 2H), 4.93 (s, 2H), 2.14-2.02 (m, 4H), 0.85 (dd, J=12.4, 6.1 Hz, 4H).